Cas no 121086-18-8 (4-(Propan-2-yl)aminobenzoic Acid)

• Product Name: 4-(Propan-2-yl)aminobenzoic Acid
• CAS No: 121086-18-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD07370088
• CID: 1212021
• PubChem ID: 283844
• Update Time: 2025-04-20

4-(Propan-2-yl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1-methylethyl)amino]-
• 4-(propan-2-ylamino)benzoic acid
• MFCD07370088
• LS-11796
• Z381340356
• NSC139084
• AKOS009313584
• DTXSID70300807
• NSC-139084
• EN300-164205
• 4-(isopropylamino)benzoic acid
• 121086-18-8
• 4-[(propan-2-yl)amino]benzoic acid
• SCHEMBL1663456
• 4-(Propan-2-yl)aminobenzoic Acid

• MDL： MFCD07370088
• Inchi： 1S/C10H13NO2/c1-7(2)11-9-5-3-8(4-6-9)10(12)13/h3-7,11H,1-2H3,(H,12,13)
• InChI Key： WGURDCUILNHQJP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC(C)C)=O

Computed Properties

• Exact Mass: 179.095
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives